Cas no 103906-11-2 (1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-)

• Product Name: 1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-
• CAS No: 103906-11-2
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 125929
• PubChem ID: 57357289
• Update Time: 2025-04-18

1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 6-amino-5-hydroxy-
• 1-Naphthoicacid, 6-amino-5-hydroxy- (6CI)
• 6-amino-5-hydroxynaphthalene-1-carboxylic acid
• 1-Naphthoicacid,6-amino-5-hydroxy-(6CI)
• DTXSID90723615
• 103906-11-2
• 6-amino-5-hydroxy-1-naphthoic acid

• Inchi： 1S/C11H9NO3/c12-9-5-4-6-7(10(9)13)2-1-3-8(6)11(14)15/h1-5,13H,12H2,(H,14,15)
• InChI Key： YUWQSORCIPNNKE-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C(C(=O)O)C=CC=C21)N

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 23
• XLogP3: 1.7
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55